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Compound of Interest

Compound Name: 5-Iododecane

Cat. No.: B15454355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 5-Iododecane, a

halogenated alkane used in various research and development applications. Due to the limited

availability of specific data for 5-Iododecane, this document leverages information from the

safety data sheets of its isomer, 1-Iododecane, which is expected to have similar toxicological

and chemical properties.

Section 1: Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling. The following table summarizes the key properties of Iododecane, primarily based on

data for 1-Iododecane.
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Property Value

Molecular Formula C10H21I[1]

Molecular Weight 268.17 g/mol [2]

Appearance Light yellow liquid[2]

Boiling Point 124 °C (255.2 °F) at 11 mmHg[2]

Flash Point 96 °C (204.8 °F)[2][3]

Density 1.250 g/cm³[2]

Vapor Pressure 0.01 mmHg at 20 °C[2]

Vapor Density 9.25 (Air = 1.0)[2]

Solubility No information available[2]

Stability
Stable under normal conditions; light sensitive[2]

[3]

Section 2: Hazard Identification and Toxicology
5-Iododecane is classified as an irritant and may pose other health risks upon exposure.

Primary Hazards:

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[2]

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category

3).[2]

Toxicological Summary:
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Exposure Route Health Effects

Inhalation May cause respiratory irritation.[2]

Skin Contact Causes skin irritation.[2][4]

Eye Contact Causes serious eye irritation.[2][4]

Ingestion
The toxicological properties have not been fully

investigated, but ingestion may be harmful.

Note: No acute toxicity data (e.g., LD50, LC50) is readily available for Iododecane isomers.

Section 3: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimizing exposure risks.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]

Ensure safety showers and eyewash stations are readily accessible.[3][4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[3]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber).[2]

Wear a lab coat or other protective clothing to prevent skin contact.[4]

Respiratory Protection: If working outside a fume hood or if vapors are generated, use a

NIOSH/MSHA-approved respirator.[3]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4]
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Do not breathe vapors or mists.[5]

Wash hands thoroughly after handling.[4]

Keep away from heat, sparks, and open flames.[5]

Take precautionary measures against static discharge.[6]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Protect from direct sunlight and light exposure.[2][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[3]

A small amount of copper chip may be added as a stabilizer.[4]

Section 4: Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are crucial in the event of an exposure.
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Exposure Scenario First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

[4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2][3]

Hazardous Combustion Products: Thermal decomposition can release carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen iodide.[2][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]
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Section 5: Experimental Protocols and Spill
Management
General Experimental Workflow: The following diagram illustrates a general workflow for

experiments involving 5-Iododecane, emphasizing safety checkpoints.
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Experimental Workflow for Handling 5-Iododecane.
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Spill Management Protocol: In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[2]

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[2]

Clean: Clean the spill area thoroughly with soap and water.

Personal Protection: Wear appropriate PPE throughout the cleanup process.

Section 6: Disposal Considerations
Dispose of 5-Iododecane and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[4] Do not allow the chemical to enter drains

or waterways.[7][8]

Section 7: Logical Relationship of Safety
Precautions
The following diagram illustrates the logical hierarchy of controls for safely managing the risks

associated with 5-Iododecane.
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Hierarchy of Controls for 5-Iododecane Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15454355?utm_src=pdf-body-img
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15454355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 5-Iododecane | C10H21I | CID 71390284 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. assets.thermofisher.com [assets.thermofisher.com]

3. fishersci.com [fishersci.com]

4. tcichemicals.com [tcichemicals.com]

5. sigmaaldrich.cn [sigmaaldrich.cn]

6. sigmaaldrich.com [sigmaaldrich.com]

7. chemos.de [chemos.de]

8. angenechemical.com [angenechemical.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 5-
Iododecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15454355#safety-and-handling-precautions-for-5-
iododecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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